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Compound of Interest

Compound Name: 1G244

Cat. No.: B604936

Application Notes and Protocols for 1G244

For Researchers, Scientists, and Drug Development Professionals

Introduction

1G244 is a potent and selective dual inhibitor of dipeptidyl-peptidase 8 (DPP8) and dipeptidyl-
peptidase 9 (DPP9) with IC50 values of 12 nM and 84 nM, respectively[1]. It is a valuable
research tool for studying the roles of DPP8 and DPP9 in various cellular processes. Notably,
1G244 does not inhibit dipeptidyl peptidase-4 (DPPIV) or dipeptidyl peptidase-2 (DPPII)[1].
Research has demonstrated that 1G244 can induce apoptosis in multiple myeloma cells,
suggesting its potential as an anti-myeloma agent[1]. This document provides detailed
protocols for the dissolution and storage of 1G244, as well as an overview of its mechanism of
action.

Physicochemical and Biological Properties

A summary of the key properties of 1G244 is provided in the table below.
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Property Value Reference

Target DPP8 / DPP9 [1]

IC50 (DPP8) 12 nM [1]

IC50 (DPP9) 84 nM [1]
Induces apoptosis and

Cellular Effect _ [21[3]
pyroptosis

) ) 0-100 uM (for cell viability

In Vitro Concentration [1]

assays)

) 30 mg/kg (subcutaneous,
In Vivo Dosage [1]
once-a-week)

Experimental Protocols
Preparation of Stock Solutions

Materials:

e 1G244 powder

o Dimethyl sulfoxide (DMSO), anhydrous

o Sterile, nuclease-free microcentrifuge tubes or vials

Protocol:

o Equilibrate the 1G244 vial to room temperature before opening.

e To prepare a stock solution (e.g., 20.8 mg/mL), add the appropriate volume of DMSO to the
vial of 1G244.

» Vortex thoroughly to ensure the compound is completely dissolved. The resulting solution
should be clear.

Storage of Stock Solutions
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Proper storage is crucial to maintain the stability and activity of 1G244.

Storage Temperature Shelf Life Notes

Recommended for long-term
-80°C 6 months
storage.

-20°C 1 month Suitable for short-term storage.

Important Considerations:
» Store in tightly sealed containers, protected from moisture and light[1].
o For -80°C storage, use within 6 months[1].

 Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for In Vivo Studies

Protocol 1: Formulation with PEG300 and Tween-80

This protocol yields a clear solution of = 2.08 mg/mL[1].

Start with a 20.8 mg/mL DMSO stock solution of 1G244.

For a 1 mL final working solution, take 100 puL of the DMSO stock solution.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

Add 450 pL of saline to bring the final volume to 1 mL. Mix well.

Note: If the dosing period is expected to exceed half a month, this protocol should be used with
caution[1].

Protocol 2: Formulation with Corn Qil

This protocol also yields a clear solution of > 2.08 mg/mL[1].
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o Start with a 20.8 mg/mL DMSO stock solution of 1G244.
e For a 1 mL final working solution, take 100 pL of the DMSO stock solution.
e Add 900 pL of Corn oil and mix thoroughly until the solution is homogeneous.

Mechanism of Action

1G244 exerts its cellular effects primarily through the inhibition of DPP8 and DPP9. This
inhibition can trigger two distinct cell death pathways depending on the cellular context and the
concentration of the inhibitor.

e Apoptosis (at higher concentrations): Inhibition of DPP8 by 1G244 leads to the activation of
caspase-3 and subsequent cleavage of PARP, culminating in apoptotic cell death[1][2][3].

o Pyroptosis (at lower concentrations): Inhibition of DPP9 can induce GSDMD-mediated
pyroptosis, a form of inflammatory cell death[2][3].

Visualized Pathways and Workflows
Signaling Pathway of 1G244-Induced Cell Death

Low Concentration

1G244 inhibition DPPY leads to GSDMD-mediated Pyroptosis

High Concentration

inhibition leads to

1G244 DPP8 Caspase-3 Activation PARP Cleavage Apoptosis

Click to download full resolution via product page

Caption: Dual signaling pathways of 1G244.
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Experimental Workflow for 1G244 Dissolution and

Storage

Stock Solution Preparation

1G244 Powder

Dissolve in DMSO
(e.g., to 20.8 mg/mL)

;

Vortex until clear

1G244 Stock Solution
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Store at -80°
(up to 6 months)
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Working Solution Preparation (In Vivo)

Protocol 1:

PEG300, Tween-80, Saline

Protocol 2:

Corn QOil

Final Working Solution
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Caption: Workflow for 1G244 preparation and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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